6-((3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

• IUPAC Name: 6-[[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-[(4-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C22H18FN7O2/c1-2-14-3-7-16(8-4-14)20-25-18(32-27-20)12-29-13-24-21-19(22(29)31)26-28-30(21)11-15-5-9-17(23)10-6-15/h3-10,13H,2,11-12H2,1H3
• InChI Key: POZMLDGDXKZBML-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NOC(=N2)CN3C=NC4=C(C3=O)N=NN4CC5=CC=C(C=C5)F
• Molecular Formula: C22H18FN7O2
• Molecular Weight: 431.4 g/mol

Description

6-((3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one is a useful research compound. Its molecular formula is C22H18FN7O2 and its molecular weight is 431.431. The purity is usually 95%.
BenchChem offers high-quality 6-((3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-((3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Characterization and Synthesis

Studies have detailed the synthesis and structural analysis of compounds within the same class as the specified chemical, providing insight into their chemical properties and potential for further modification. For example, the synthesis and crystal structure analysis of ethyl 2-(4-vinylbenzyl)-2-(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-3-(4-vinylphenyl)propanoate demonstrate the intricate relationship between structure and potential activity, highlighting the importance of specific substitutions on the aromatic rings for biological activity (Lahmidi et al., 2019).

Biological Activities

Several derivatives have been evaluated for their antibacterial and antifungal activities, indicating a broad spectrum of potential pharmacological applications. For instance, compounds synthesized with variations in the triazolo[4,5-d]pyrimidine backbone have shown significant biological activity against various microorganisms, suggesting their potential as antimicrobial agents (Suresh et al., 2016). Another study focused on the anticonvulsant activity of N-benzylpyrrolo[2,3-d]-, -pyrazolo[3,4-d]-, and -triazolo[4,5-d]pyrimidines, comparing the effects of different isosteric replacements on the imidazole ring atoms, providing insights into their potential use in treating seizures (Kelley et al., 1995).

Anticonvulsant and Antidepressant Activities

Derivatives of pyrido[2,3-d]pyrimidine have been designed and evaluated for their potential anticonvulsant and antidepressant activities, with some compounds exhibiting promising results in animal models. This suggests the therapeutic potential of these compounds in neurological disorders (Zhang et al., 2016).